Cas no 1806849-97-7 (6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid)

• Product Name: 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid
• CAS No: 1806849-97-7
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• CID: 4946459
• Update Time: 2025-05-22

6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H3BrF3NO2/c10-5-2-1-4(3-14)7(9(11,12)13)6(5)8(15)16/h1-2H,(H,15,16)
• InChI Key： ZYVTUUWMZZIJHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(F)(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid

6-Bromo-3-cyano-2-(trifluoromethyl)benzoic Acid (CAS 1806849-97-7): A Versatile Building Block in Modern Chemistry

6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid (CAS 1806849-97-7) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This multifunctional benzoic acid derivative serves as a crucial building block for the synthesis of various bioactive molecules, particularly in the development of small molecule drugs and crop protection agents.

The molecular structure of 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid features three distinct functional groups: a bromine substituent at the 6-position, a cyano group at the 3-position, and a trifluoromethyl group at the 2-position. This unique combination of electron-withdrawing groups makes the compound particularly valuable for nucleophilic aromatic substitution reactions, which are fundamental in medicinal chemistry. Researchers often search for "CAS 1806849-97-7 suppliers" or "6-Bromo-3-cyano benzoic acid derivatives" when looking for this compound.

In pharmaceutical applications, 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid serves as a precursor for the synthesis of various kinase inhibitors, which are crucial in cancer treatment research. The presence of the trifluoromethyl group enhances the metabolic stability of resulting compounds, a feature highly sought after in drug development. Recent studies have shown increased interest in "trifluoromethyl benzoic acid applications" and "cyano-bromo benzoic acid synthesis" in scientific literature and patent filings.

The agrochemical industry has also found valuable applications for CAS 1806849-97-7, particularly in the development of novel herbicides and pesticides. The electron-deficient aromatic ring system allows for efficient derivatization, creating compounds with improved activity profiles. Many researchers are investigating "halogenated benzoic acid derivatives in agriculture" and "cyano-substituted aromatic compounds" as potential solutions for modern crop protection challenges.

From a synthetic chemistry perspective, 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid offers multiple sites for selective functionalization. The bromine atom can participate in various cross-coupling reactions (such as Suzuki or Buchwald-Hartwig couplings), while the carboxylic acid group provides an anchor point for amide bond formation. These properties make it a favorite among chemists searching for "multifunctional aromatic building blocks" or "versatile benzoic acid derivatives".

The market for specialty benzoic acid derivatives like CAS 1806849-97-7 has shown steady growth, particularly in the Asia-Pacific region where pharmaceutical and agrochemical production is expanding. Quality control parameters for this compound typically include HPLC purity (>98%), proper identification by 1H NMR and mass spectrometry, and careful monitoring of residual solvents. Suppliers often list this compound under search terms like "high purity bromo-cyano benzoic acid" or "trifluoromethyl aromatic acids".

Environmental and safety considerations for 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. The scientific community continues to explore "green chemistry approaches" for the synthesis of such functionalized aromatic compounds to improve sustainability.

Future research directions for derivatives of CAS 1806849-97-7 include exploration in materials science, particularly for the development of organic electronic materials and liquid crystals. The combination of electron-withdrawing groups in this compound makes it potentially interesting for applications requiring specific electronic properties. Recent patent literature shows growing interest in "fluorinated aromatic compounds for electronics" and "cyano-substituted organic semiconductors".

For researchers working with 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid, proper storage conditions are essential to maintain compound integrity. The material should be kept in a cool, dry place, protected from light, and under inert atmosphere when possible. These storage considerations are particularly important for users searching for "stable brominated benzoic acid derivatives" or "long-term storage of functionalized aromatics".

The analytical characterization of CAS 1806849-97-7 typically involves a combination of techniques including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the identity and purity of the material, which is crucial for researchers investigating "analytical methods for halogenated aromatics" or "quality control of multifunctional benzoic acids".

In conclusion, 6-Bromo-3-cyano-2-(trifluoromethyl)benzoic acid (CAS 1806849-97-7) represents a valuable chemical building block with diverse applications across multiple industries. Its unique combination of functional groups enables the creation of numerous derivatives with potential biological activity or material properties. As research continues to explore new applications for multifunctional aromatic compounds, this particular benzoic acid derivative is likely to maintain its importance in synthetic chemistry programs worldwide.